Cas no 31034-98-7 (N,N,N-trimethyl-3-oxo-1-Butanaminium iodide)

• Product Name: N,N,N-trimethyl-3-oxo-1-Butanaminium iodide
• CAS No: 31034-98-7
• MF: C₇H₁₆INO
• MW: 257.11251449585
• CID: 306643
• Update Time: 2025-06-08

N,N,N-trimethyl-3-oxo-1-Butanaminium iodide Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium,N,N,N-trimethyl-3-oxo-, iodide (1:1)
• trimethyl(3-oxobutyl)azanium,iodide
• N,N,N-trimethyl-3-oxo-1-Butanaminium iodide

• Inchi： 1S/C7H16NO.HI/c1-7(9)5-6-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key： GUIWMJZVPUIZPM-UHFFFAOYSA-M
• SMILES： [I-].O=C(C)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 240.902

Experimental Properties

• PSA: 17.07

Additional information on N,N,N-trimethyl-3-oxo-1-Butanaminium iodide

Comprehensive Overview of N,N,N-Trimethyl-3-oxo-1-Butanaminium Iodide (CAS No. 31034-98-7)

N,N,N-Trimethyl-3-oxo-1-Butanaminium iodide (CAS No. 31034-98-7) is a quaternary ammonium compound with significant applications in organic synthesis and material science. This compound, often referred to as trimethyl butanaminium iodide, is characterized by its unique structural features, including a positively charged nitrogen atom and a ketone functional group. Its molecular formula is C₇H₁₆INO, and it is widely utilized as an intermediate in the preparation of specialty chemicals.

The growing interest in N,N,N-trimethyl-3-oxo-1-butanaminium iodide stems from its versatility in chemical reactions. Researchers and industries frequently search for "synthesis of quaternary ammonium salts" or "applications of trimethyl butanaminium derivatives," highlighting its relevance in modern chemistry. This compound is particularly valuable in the development of ionic liquids, which are gaining traction due to their eco-friendly properties and applications in green chemistry.

One of the key advantages of CAS No. 31034-98-7 is its role in catalysis. Recent studies have explored its use as a phase-transfer catalyst, a topic often queried as "phase-transfer catalysis with quaternary ammonium salts." Its ability to facilitate reactions between immiscible phases makes it indispensable in pharmaceutical and agrochemical manufacturing. Additionally, its stability under various conditions ensures consistent performance in industrial processes.

Another area of interest is the compound's potential in material science. Searches for "quaternary ammonium compounds in polymer modification" reflect its utility in enhancing material properties. N,N,N-Trimethyl-3-oxo-1-butanaminium iodide can be incorporated into polymers to improve conductivity or antimicrobial activity, making it a focus of cutting-edge research. This aligns with the increasing demand for advanced materials in electronics and healthcare.

From a safety and handling perspective, trimethyl butanaminium iodide requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage and handling are essential to maintain its integrity. Users often inquire about "storage conditions for quaternary ammonium iodides," emphasizing the need for clear guidelines. The compound should be kept in a cool, dry place, away from strong oxidizing agents.

In conclusion, N,N,N-trimethyl-3-oxo-1-butanaminium iodide (CAS No. 31034-98-7) is a multifaceted compound with broad applications in chemistry and materials science. Its role in catalysis, ionic liquids, and polymer modification underscores its importance in both academic and industrial settings. As research continues to uncover new uses, this compound is poised to remain a cornerstone of innovative chemical solutions.